3-ethyl-5-methyl-N-(3-methylbutyl)-4-isoxazolecarboxamide

• IUPAC Name: 3-ethyl-5-methyl-N-(3-methylbutyl)-1,2-oxazole-4-carboxamide
• InChI: InChI=1S/C12H20N2O2/c1-5-10-11(9(4)16-14-10)12(15)13-7-6-8(2)3/h8H,5-7H2,1-4H3,(H,13,15)
• InChI Key: COJNSBFAENRGEP-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NOC(=C1C(=O)NCCC(C)C)C
• Molecular Formula: C12H20N2O2
• Molecular Weight: 224.30 g/mol

Description

3-ethyl-5-methyl-N-(3-methylbutyl)-4-isoxazolecarboxamide, also known as EMBC, is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound belongs to the class of isoxazolecarboxamides and has been shown to have various biological effects that make it a promising candidate for further investigation.

Mechanism of Action

The mechanism of action of 3-ethyl-5-methyl-N-(3-methylbutyl)-4-isoxazolecarboxamide involves its interaction with the TRPV1 channel, which is located on the surface of certain nerve cells. This compound binds to a specific site on the channel, which inhibits its activity and reduces the transmission of pain signals to the brain.
Biochemical and Physiological Effects:
In addition to its effects on the TRPV1 channel, this compound has been shown to have other biochemical and physiological effects. For example, it has been shown to inhibit the activity of certain enzymes involved in the metabolism of drugs, which could have implications for drug interactions. It has also been shown to have antioxidant properties, which could make it a potential candidate for the treatment of oxidative stress-related diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 3-ethyl-5-methyl-N-(3-methylbutyl)-4-isoxazolecarboxamide in lab experiments is its specificity for the TRPV1 channel, which allows for targeted modulation of pain perception. However, one limitation is that its effects may be influenced by other factors, such as pH and temperature, which could affect its potency.

Future Directions

There are several future directions for research on 3-ethyl-5-methyl-N-(3-methylbutyl)-4-isoxazolecarboxamide. One area of interest is its potential as a treatment for chronic pain conditions, such as neuropathic pain. Another area of interest is its potential as a neuroprotective agent, due to its antioxidant properties. Further research is needed to fully understand the mechanisms of action of this compound and its potential applications in scientific research.

Scientific Research Applications

3-ethyl-5-methyl-N-(3-methylbutyl)-4-isoxazolecarboxamide has been extensively studied for its potential applications in scientific research. One of the main areas of interest is its ability to modulate the activity of certain ion channels in the brain, specifically the transient receptor potential vanilloid 1 (TRPV1) channel. This channel is involved in the perception of pain and temperature, and this compound has been shown to inhibit its activity, making it a potential candidate for the development of new pain medications.